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Cat. No.: B079740

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Hydrazino-3-(methylthio)propan-2-ol, also identified as 3-methylmercapto-2-hydroxy-
propyl hydrazine, is a significant organic compound with the chemical formula C4H12N20S.[1]
[2][3] This molecule serves as a critical building block in the synthesis of various organic
compounds, most notably as an intermediate in the production of the antimicrobial agent
Nifuratel.[3][4][5] This guide provides a detailed overview of its chemical properties, a
documented experimental protocol for its synthesis, and its primary application in the
pharmaceutical industry.

Core Chemical and Physical Properties

A summary of the key physical and chemical properties of 1-Hydrazino-3-(methylthio)propan-
2-ol is presented below. These properties are essential for understanding its behavior in
chemical reactions and for its proper handling and storage.
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Property Value

Molecular Formula C4H12N20S

Molecular Weight 136.22 g/mol

CAS Number 14359-97-8

Boiling Point 339.127 °C at 760 mmHg
Density 1.146 g/cm3

Flash Point 158.898 °C

Refractive Index 1.538

Vapor Pressure

6.3E-06 mmHg at 25°C

pKa 13.98 + 0.20 (Predicted)
LogP 0.26480

XLogP3 -0.9

Hydrogen Bond Donor Count 3

Hydrogen Bond Acceptor Count 4

Rotatable Bond Count 4

Exact Mass

136.06703418 Da

Complexity

53.3

Data sourced from LookChem and PubChem.[1][2]

Synthesis and Experimental Protocol

The primary synthesis route for 1-Hydrazino-3-(methylthio)propan-2-ol involves the reaction

of glycidyl ether with hydrazine hydrate.[3][4]

Experimental Methodology

A detailed protocol for the synthesis is as follows:
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Reaction Setup: A 1000ml reaction flask is charged with 226.25g of hydrazine hydrate.
Heating: The hydrazine hydrate is heated to a temperature of 90°C.

Addition of Reactant: While maintaining the temperature at 90°C and under constant stirring,
104.17g of 1-methylthio-2,3-epoxypropane (glycidyl methyl thioether) is added to the
reaction flask.

Reaction Maintenance: The temperature of the reaction system is carefully controlled and
maintained at 90°C to allow the reaction to proceed to completion.

Work-up: Following the reaction, the excess hydrazine hydrate is removed by concentration
under reduced pressure.

Product Isolation: The resulting product is a thick, colorless liquid, identified as 1-Hydrazino-
3-(methylthio)propan-2-ol.[3][4] This process has been reported to yield approximately
120.10g of the product, corresponding to a yield of 88.30% with a purity of 96.8% as
determined by gas chromatography.[3][4]
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Synthesis Workflow of 1-Hydrazino-3-(methylthio)propan-2-ol
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A flowchart illustrating the synthesis of 1-Hydrazino-3-(methylthio)propan-2-ol.

Application in Drug Development: A Nifuratel
Intermediate

1-Hydrazino-3-(methylthio)propan-2-ol is a key intermediate in the synthesis of Nifuratel.[4]
[5] Nifuratel is a broad-spectrum antimicrobial agent effective against bacteria, trichomoniasis,
and candida, which are common causes of gynecological infections.[5] The primary mechanism
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of action for Nifuratel involves the inhibition of bacterial enzyme systems, thereby disrupting
their metabolic processes and leading to cell death.[5]

The logical progression from the synthesis of the intermediate to the therapeutic application of
the final drug product is outlined in the diagram below.
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The role of 1-Hydrazino-3-(methylthio)propan-2-ol in the synthesis and action of Nifuratel.

Safety and Handling
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While comprehensive safety data is not available for all scenarios, the aggregated GHS
information from multiple reports indicates potential hazards associated with 1-Hydrazino-3-
(methylthio)propan-2-ol.[2]

Hazard Statement Description

H302 Harmful if swallowed

H312 Harmful in contact with skin
H315 Causes skin irritation

H319 Causes serious eye irritation
H332 Harmful if inhaled

It is important to note that this chemical did not meet GHS hazard criteria in a majority of
reports (75%). However, due to the presence of hazard statements in some notifications,
appropriate personal protective equipment should be worn, and standard laboratory safety
procedures should be followed when handling this compound.[2]

Conclusion

1-Hydrazino-3-(methylthio)propan-2-ol is a valuable chemical intermediate with well-defined
physical and chemical properties. Its primary significance lies in its role in the synthesis of the
antimicrobial drug Nifuratel. The synthetic protocol is straightforward and provides a high yield
of the product. A thorough understanding of its properties and handling requirements is
essential for its safe and effective use in research and pharmaceutical manufacturing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-Hydrazino-3-_methylthio_propan-2-ol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Hydrazino-3-_methylthio_propan-2-ol
https://m.chemicalbook.com/ChemicalProductProperty_IN_CB5901568.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5901568.htm
https://www.china-sinoway.com/1-hydrazino-3-methylthio-propan-2-ol-nifuratel-impurity-14359-97-8_p138.html
https://www.china-sinoway.com/1-hydrazino-3-methylthio-propan-2-ol-nifuratel-impurity-14359-97-8_p138.html
https://www.china-sinoway.com/1-hydrazino-3-methylthio-propan-2-ol-nifuratel-impurity-14359-97-8_p138.html
https://www.benchchem.com/product/b079740#1-hydrazino-3-methylthio-propan-2-ol-chemical-properties
https://www.benchchem.com/product/b079740#1-hydrazino-3-methylthio-propan-2-ol-chemical-properties
https://www.benchchem.com/product/b079740#1-hydrazino-3-methylthio-propan-2-ol-chemical-properties
https://www.benchchem.com/product/b079740#1-hydrazino-3-methylthio-propan-2-ol-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b079740?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

